Cas no 172998-24-2 (Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys)

• Product Name: Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys
• CAS No: 172998-24-2
• MF: C₉₇H₁₇₅N₃₉O₂₅
• MW: 2287.6737177372
• CID: 905770
• Update Time: 2025-05-24

Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys Chemical and Physical Properties

Names and Identifiers

• BUFORIN II
• Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys

• Inchi： 1S/C97H175N39O25/c1-47(2)37-62(122-71(142)42-117-75(143)52(11)120-76(144)56(23-16-32-113-94(103)104)125-85(153)66(44-137)133-86(154)67(45-138)132-79(147)59(26-19-35-116-97(109)110)126-88(156)72(100)53(12)139)81(149)127-60(28-29-69(99)140)91(159)136-36-20-27-68(136)87(155)135-73(50(7)8)89(157)118-43-70(141)121-55(22-15-31-112-93(101)102)80(148)134-74(51(9)10)90(158)131-65(40-54-41-111-46-119-54)84(152)124-58(25-18-34-115-96(107)108)78(146)129-64(39-49(5)6)83(151)130-63(38-48(3)4)82(150)123-57(24-17-33-114-95(105)106)77(145)128-61(92(160)161)21-13-14-30-98/h41,46-53,55-68,72-74,137-139H,13-40,42-45,98,100H2,1-12H3,(H2,99,140)(H,111,119)(H,117,143)(H,118,157)(H,120,144)(H,121,141)(H,122,142)(H,123,150)(H,124,152)(H,125,153)(H,126,156)(H,127,149)(H,128,145)(H,129,146)(H,130,151)(H,131,158)(H,132,147)(H,133,154)(H,134,148)(H,135,155)(H,160,161)(H4,101,102,112)(H4,103,104,113)(H4,105,106,114)(H4,107,108,115)(H4,109,110,116)/t52-,53+,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,72-,73-,74-/m0/s1
• InChI Key： LWUHOMXMYZUNOI-SJQMMDBASA-N
• SMILES： O=C([C@H](CCC(N)=O)NC([C@H](CC(C)C)NC(CNC([C@H](C)NC([C@H](CCCNC(=N)N)NC([C@H](CO)NC([C@H](CO)NC([C@H](CCCNC(=N)N)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CC1=CN=CN1)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CCCNC(=N)N)=O)CC(C)C)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O)C(C)C)=O)CCCNC(=N)N)=O)=O)C(C)C)=O

Computed Properties

• Exact Mass: 2287.365
• Monoisotopic Mass: 2286.362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 41
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 161
• Rotatable Bond Count: 83
• Complexity: 4910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -10.9
• Topological Polar Surface Area: 1080

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),

Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys Security Information

• Storage Condition：−20°C

Additional information on Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys

Professional Introduction to Compound with CAS No. 172998-24-2 and Peptide: *Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys*

The compound with the CAS number 172998-24-2 and the peptide sequence Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys represents a significant area of interest in the field of chemical biology and pharmaceutical research. This peptide, composed of 13 amino acids, has garnered attention due to its potential biological activities and structural properties, which make it a valuable candidate for further investigation in drug development and therapeutic applications.

In recent years, there has been a growing emphasis on the development of novel bioactive peptides that can modulate various biological pathways. The peptide in question, Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys, exhibits a complex arrangement of amino acids that may contribute to its unique interactions with biological targets. Specifically, the presence of multiple basic amino acids such as arginine and lysine suggests potential roles in protein-protein interactions, signal transduction, and other cellular processes.

One of the most compelling aspects of this peptide is its potential to serve as a scaffold for the development of targeted therapies. The sequence Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys contains several motifs that are known to be involved in binding to specific receptors or enzymes. For instance, the arginine-rich region may facilitate interactions with heparin-like molecules, which are commonly found on the surface of cells and in extracellular matrices. This property could be exploited to develop peptides that exhibit enhanced cellular uptake or targeted delivery to specific tissues.

Recent studies have highlighted the importance of peptidomimetics in drug discovery. Peptidomimetics are synthetic analogs of natural peptides that have been modified to improve pharmacokinetic properties while retaining biological activity. The peptide Thr-Arg-Ser-Ser-Arg-Ala-Gly-Leu-Gln-Phe-Pro-Val-Gly-Arg-Val-His-Arg-Leu-Leu-Arg-Lys could serve as a basis for designing peptidomimetics that exhibit improved stability, reduced immunogenicity, or enhanced binding affinity. For example, replacing certain amino acids with non-natural residues could alter the conformational dynamics of the peptide, thereby optimizing its interaction with biological targets.

The compound with CAS number 172998-24-2 may also play a role in understanding the structural and functional properties of this peptide. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, circular dichroism (CD) spectroscopy, and mass spectrometry can provide insights into the secondary structure, dynamics, and solubility of the peptide. These data are crucial for designing experiments that aim to elucidate the mechanism of action of the peptide and for optimizing its pharmacological properties.

In addition to its potential therapeutic applications, this peptide may find utility in diagnostic assays. The unique sequence Thr-Argsersargalagyleuprovaglyceravghiarllarglys can be used to develop biomolecular probes that detect specific biomarkers associated with diseases such as cancer, inflammation, or neurodegenerative disorders. By leveraging advanced techniques such as surface plasmon resonance (SPR) or enzyme-linked immunosorbent assay (ELISA), researchers can develop highly sensitive and specific diagnostic tools based on this peptide.

The synthesis and characterization of peptides like Thr-RSSRAPAGLVGRRVHARLLR require meticulous attention to detail to ensure high purity and yield. Solid-phase peptide synthesis (SPPS) is a commonly used method for constructing complex peptides efficiently. However, challenges such as protecting group chemistry, side reactions, and purification steps must be carefully managed to obtain a final product that meets analytical standards. Advances in synthetic chemistry have made it possible to produce large quantities of high-quality peptides, which has accelerated progress in peptidic drug development.

The biological activity of this peptide is likely influenced by its three-dimensional structure, which is determined by hydrogen bonding networks, hydrophobic interactions, and disulfide bridges (if present). Computational methods such as molecular dynamics (MD) simulations can be employed to model the conformational landscape of the peptide in solution. These simulations provide valuable insights into how changes in sequence or environmental conditions affect the stability and function of the peptide.

In conclusion, the compound with CAS number 172998242 and the peptide sequence T Thr-RSSRAPAGLVGRRVHARLLR S represent a promising area of research with significant implications for drug discovery and therapeutic development. The unique structural features and potential biological activities make this peptide an attractive candidate for further investigation. As our understanding of peptidic biochemistry continues to grow, it is likely that compounds like these will play an increasingly important role in addressing unmet medical needs.